Cas no 1363382-44-8 (4-Fluoro-3-methyl-1H-indazol-6-amine)

• Product Name: 4-Fluoro-3-methyl-1H-indazol-6-amine
• CAS No: 1363382-44-8
• MF: C₈H₈FN₃
• MW: 165.167624473572
• MDL: MFCD20926148
• CID: 1084637
• PubChem ID: 72207440
• Update Time: 2025-10-05

4-Fluoro-3-methyl-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-1H-indazol-6-amine
• 4-fluoro-3-methyl-2H-indazol-6-amine
• 6-Amino-4-fluoro-3-methyl,1H-indazole
• 6-AMINO-4-FLUORO-3-METHYL-1H-INDAZOLE
• PB23075
• FCH1613649
• 1H-Indazol-6-amine, 4-fluoro-3-methyl-
• ST1100669
• AS-34137
• A886727
• SY097233
• DTXSID801289647
• AKOS022183278
• CS-0050856
• MFCD20926148
• 1363382-44-8

• MDL： MFCD20926148
• Inchi： 1S/C8H8FN3/c1-4-8-6(9)2-5(10)3-7(8)12-11-4/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： WIUGHILVJVXZDR-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=C(C)NN=2)N

Computed Properties

• Exact Mass: 165.07022543g/mol
• Monoisotopic Mass: 165.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Fluoro-3-methyl-1H-indazol-6-amine

4-Fluoro-3-methyl-1H-indazol-6-amine: A Comprehensive Overview

4-fluoro-3-methyl-1H-indazol-6-amine, also known by its CAS number 1363382-44-8, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of 4-fluoro-3-methyl-1H-indazol-6-amine features a fused bicyclic system consisting of a benzene ring and an imidazole ring, with substituents at positions 4, 3, and 6. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential applications.

The synthesis of 4-fluoro-3-methyl-1H-indazol-6-amine typically involves multi-step reactions that require precise control over reaction conditions to achieve the desired regioselectivity and stereochemistry. Recent advancements in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency and scalability of indazole derivatives production. Researchers have also explored various substitution patterns to optimize the compound's solubility, stability, and bioavailability for therapeutic applications.

In terms of biological activity, 4-fluoro-3-methyl-1H-indazol-6-amine strong has shown promising results in several in vitro and in vivo studies. For instance, it has demonstrated potent inhibitory effects against key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases (HDACs). Additionally, this compound has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate pro-inflammatory cytokines. Recent studies have also highlighted its role in neuroprotective pathways, making it a candidate for treating neurodegenerative diseases like Alzheimer's.

The structural versatility of indazoles strong allows for extensive functionalization, which is critical for optimizing pharmacokinetic properties. The presence of a fluorine atom at position 4 enhances the compound's lipophilicity without significantly compromising its aqueous solubility. Meanwhile, the methyl group at position 3 contributes to steric effects that can influence binding affinity to target proteins. The amine group at position 6 is particularly valuable for further chemical modifications, such as the introduction of bioisosteres or linkers for drug delivery systems.

In terms of application potential, < strong >4-fluoro strong > -< strong >3-methyl strong > -< strong >1H-indazol strong > -< strong >6 strong > -< strong >amine strong > has garnered attention as a lead compound in drug discovery programs targeting various diseases. Its ability to penetrate cellular membranes efficiently makes it a suitable candidate for delivering payloads into cells. Furthermore, recent computational studies have utilized machine learning algorithms to predict its binding modes with target proteins, providing insights into rational drug design strategies.

The development of novel synthetic routes for < strong >indazole strong > derivatives has been another area of active research. For example, transition-metal-catalyzed coupling reactions have enabled the construction of complex indazole frameworks with high precision. These methods not only enhance the scalability of production but also allow for the incorporation of diverse functional groups that can fine-tune the compound's properties.

In conclusion, < strong >4-fluoro strong > -< strong >3-methyl strong > -< strong >1H-indazol strong > -< strong >6 strong > -< strong amine strong is a versatile compound with significant potential in pharmaceutical research. Its unique structure and tunable properties make it an attractive candidate for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing modern medicine.